2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine-4-carbonitrile

• IUPAC Name: 2-(5-benzylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile
• InChI: InChI=1S/C18H19N5O2S/c19-8-17-6-7-20-18(21-17)22-9-15-11-23(12-16(15)10-22)26(24,25)13-14-4-2-1-3-5-14/h1-7,15-16H,9-13H2
• InChI Key: ILENHUADEIATGB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NC=CC(=N3)C#N)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol
• CAS No.: 2640951-01-3

Description

This compound features a pyrimidine-4-carbonitrile core substituted with a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety bearing a phenylmethanesulfonyl group. Its synthesis likely involves multi-step coupling reactions, analogous to methods described for structurally related pyrimidine derivatives (e.g., acid-catalyzed nucleophilic substitution) .

Comparison with Similar Compounds

Core Structure and Substituent Analysis

The table below compares key structural features and synthetic approaches:

Compound Name	Core Structure	Key Substituents	Synthetic Method	Potential Applications
Target Compound	Pyrimidine-4-carbonitrile	5-Phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrole	Likely multi-step alkylation/sulfonylation	Enzyme inhibition, kinase targeting
Compound 7a ()	Pyrimidine-5-carbonitrile	Spiro[indole-3,4'-piperidine], pyridinylmethoxy phenyl	Acid-catalyzed coupling in 2-propanol	Kinase inhibition (inferred)
Imatinib (Reference Compound)	Pyrimidine	Methylpiperazinyl-benzamide, phenylaminopyrimidine	Multi-step nucleophilic substitution	BCR-ABL kinase inhibition

Key Observations:

• Sulfonyl vs. Trifluoroacetyl Groups: The target’s phenylmethanesulfonyl group may improve solubility and metabolic stability compared to the electron-withdrawing trifluoroacetyl group in analogs like 7a .
• Bicyclic vs.

Methodological Considerations

Crystallographic refinement of the target compound and analogs may employ SHELX software (e.g., SHELXL for small-molecule refinement), ensuring standardized structural validation . This methodological consistency supports reliable comparison of bond lengths, angles, and torsional conformations across analogs .